Cas no 82554-18-5 (2,4-dichlorothiazole-5-carbonitrile)

2,4-Dichlorothiazole-5-carbonitrile is a versatile heterocyclic compound featuring a thiazole core substituted with two chlorine atoms at the 2- and 4-positions and a nitrile group at the 5-position. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing nitrile and chlorine substituents enhance its utility in nucleophilic substitution and cyclization reactions. Its high purity and stability under standard conditions ensure consistent performance in complex organic transformations. The compound is particularly useful in the development of bioactive molecules, including fungicides and herbicides, due to its ability to act as a key building block for functionalized thiazole derivatives.
2,4-dichlorothiazole-5-carbonitrile structure
82554-18-5 structure
Product Name:2,4-dichlorothiazole-5-carbonitrile
CAS No:82554-18-5
MF:C4Cl2N2S
MW:179.027196884155
MDL:MFCD08669569
CID:708483
Update Time:2025-05-24

2,4-dichlorothiazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2,4-Dichloro-5-cyanothiazole
    • 2,4-dichloro-1,3-thiazole-5-carbonitrile
    • 5-Thiazolecarbonitrile,2,4-dichloro-
    • 2,4-Dichloro-5-thiazolecarbonitrile
    • 2,4-dichlorothiazole-5-carbonitrile
    • 2,4-Dichloro-5-thiazolecarbonitrile (ACI)
    • MDL: MFCD08669569
    • Inchi: 1S/C4Cl2N2S/c5-3-2(1-7)9-4(6)8-3
    • InChI Key: HXWDCGDBOAECIP-UHFFFAOYSA-N
    • SMILES: N#CC1=C(Cl)N=C(Cl)S1

Computed Properties

  • Exact Mass: 177.91600
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0

Experimental Properties

  • Density: 1.70±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 339.1°C at 760 mmHg
  • Solubility: Very slightly soluble (0.21 g/l) (25 º C),
  • PSA: 64.92000
  • LogP: 2.32158

2,4-dichlorothiazole-5-carbonitrile Security Information

2,4-dichlorothiazole-5-carbonitrile Customs Data

  • HS CODE:2934100090
  • Customs Data:

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

2,4-dichlorothiazole-5-carbonitrile Pricemore >>

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2,4-dichlorothiazole-5-carbonitrile Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Acetic anhydride ;  reflux
Reference
Phenyl thiazolyl urea and carbamate derivatives as new inhibitors of bacterial cell-wall biosynthesis
Francisco, Gerardo D.; et al, Bioorganic & Medicinal Chemistry Letters, 2004, 14(1), 235-238

Production Method 2

Reaction Conditions
1.1 Reagents: Hydroxyamine hydrochloride Solvents: Ethanol
2.1 Reagents: Acetic anhydride ;  reflux
Reference
Phenyl thiazolyl urea and carbamate derivatives as new inhibitors of bacterial cell-wall biosynthesis
Francisco, Gerardo D.; et al, Bioorganic & Medicinal Chemistry Letters, 2004, 14(1), 235-238

Production Method 3

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride
2.1 Reagents: Hydroxyamine hydrochloride Solvents: Ethanol
3.1 Reagents: Acetic anhydride ;  reflux
Reference
Phenyl thiazolyl urea and carbamate derivatives as new inhibitors of bacterial cell-wall biosynthesis
Francisco, Gerardo D.; et al, Bioorganic & Medicinal Chemistry Letters, 2004, 14(1), 235-238

2,4-dichlorothiazole-5-carbonitrile Raw materials

2,4-dichlorothiazole-5-carbonitrile Preparation Products

2,4-dichlorothiazole-5-carbonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:82554-18-5)2,4-Dichloro-5-cyanothiazole
Order Number:A10044
Stock Status:in Stock
Quantity:10g/25g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:02
Price ($):267.0/604.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:82554-18-5)2,4-DICHLORO-5-CYANOTHIAZOLE
Order Number:sfd8586
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com

Additional information on 2,4-dichlorothiazole-5-carbonitrile

2,4-Dichlorothiazole-5-Carbonitrile: A Comprehensive Overview

2,4-Dichlorothiazole-5-Carbonitrile, with the CAS number 82554-18-5, is a versatile organic compound that has garnered significant attention in various fields of chemistry and material science. This compound is characterized by its unique structure, which includes a thiazole ring substituted with two chlorine atoms at the 2 and 4 positions and a cyano group at the 5 position. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.

The thiazole ring system in 2,4-Dichlorothiazole-5-Carbonitrile is known for its aromaticity and stability, which are crucial for its reactivity in various chemical reactions. The presence of electron-withdrawing groups like chlorine and cyano further enhances its reactivity, making it an ideal candidate for substitution and coupling reactions. Recent studies have highlighted its potential as an intermediate in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs), where its ability to coordinate with metal ions plays a pivotal role.

In terms of synthesis, 2,4-Dichlorothiazole-5-Carbonitrile can be prepared through a variety of methods, including cyclization reactions of appropriate precursors. One notable approach involves the reaction of 2-aminothiazole derivatives with chlorinating agents under specific conditions. The optimization of these reaction conditions has been a focal point of recent research, with studies exploring the use of microwave-assisted synthesis to improve yield and purity. Such advancements underscore the importance of green chemistry principles in modern synthetic methodologies.

The application of 2,4-Dichlorothiazole-5-Carbonitrile extends beyond traditional chemical synthesis. Its ability to act as a ligand in coordination chemistry has led to its use in constructing novel materials with tailored properties. For instance, researchers have employed this compound to develop MOFs with high surface area and porosity, which hold promise for gas storage and separation applications. Additionally, its role in medicinal chemistry cannot be overlooked; recent studies have explored its potential as a scaffold for drug design due to its ability to modulate biological activity through structural modifications.

The market demand for 2,4-Dichlorothiazole-5-Carbonitrile has been steadily increasing due to its diverse applications across industries. Its use as an intermediate in agrochemicals and pharmaceuticals has been particularly significant. However, the global supply chain for this compound is influenced by factors such as production costs and regulatory requirements. Recent advancements in process optimization have aimed at reducing production costs while maintaining high quality standards, ensuring that this compound remains accessible to both academic and industrial users.

In conclusion, 2,4-Dichlorothiazole-5-Carbonitrile (CAS No: 82554-18-5) stands out as a multifaceted compound with immense potential across various domains of science and technology. Its unique chemical structure, coupled with advancements in synthetic methodologies and application development, positions it as a key player in the evolving landscape of modern chemistry. As research continues to uncover new possibilities for this compound, its role in driving innovation is expected to grow further.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:82554-18-5)2,4-Dichloro-5-cyanothiazole
A10044
Purity:99%/99%
Quantity:10g/25g
Price ($):267.0/604.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:82554-18-5)2,4-DICHLORO-5-CYANOTHIAZOLE
sfd8586
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email